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Compound of Interest

4-Bromobenzaldehyde, 2,4-
Compound Name:

dinitrophenylhydrazone
CAS No.: 2087-20-9
Cat. No.: B11944369

Get Quote

Executive Summary

The derivatization of carbonyl compounds into crystalline hydrazones is a cornerstone
technique in organic qualitative analysis and structure elucidation. This guide provides a
definitive technical analysis of 4-Bromobenzaldehyde 2,4-dinitrophenylhydrazone (CAS 2087-
20-9), focusing on its thermodynamic phase transition—specifically its melting point—as a
critical purity and identity indicator.

Key Technical Metric: The literature-standard melting point for pure 4-Bromobenzaldehyde 2,4-
dinitrophenylhydrazone is 257 °C.

Scientific Context & Significance

In pharmaceutical research and organic synthesis, the identification of liquid aldehydes
requires conversion into solid derivatives with sharp, reproducible melting points. 4-
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Bromobenzaldehyde (MP: 57 °C) is often derivatized using 2,4-Dinitrophenylhydrazine (Brady’'s
Reagent).[1]

The resulting hydrazone offers three analytical advantages:

e Thermodynamic Stability: The conjugation of the dinitrophenyl ring with the hydrazone
linkage creates a highly stable crystalline lattice.

« High Melting Point: The significant increase in molecular weight and intermolecular hydrogen
bonding shifts the melting point from 57 °C (aldehyde) to ~257 °C (derivative), reducing
ambiguity in identification.

» Visual Confirmation: The presence of the nitro groups results in a vivid orange/red
precipitate, providing immediate qualitative feedback.

Chemical Framework: Reaction Mechanism

The formation of the hydrazone proceeds via a nucleophilic addition-elimination mechanism.[1]
This reaction is acid-catalyzed, typically occurring at a pH of 4-5 to protonate the carbonyl
oxygen without protonating the hydrazine nucleophile.

Mechanism Visualization

The following diagram details the transformation from the initial nucleophilic attack to the final
dehydration step.[1]
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Caption: Step-wise nucleophilic addition-elimination mechanism yielding the hydrazone
derivative.

Physical Properties & Characterization Data[1][2][3]
[4][5][6][7]
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Melting Point Analysis

The melting point is the primary quantitative metric for this derivative. Variations in the
observed value often indicate impurities such as unreacted aldehyde or degradation products.

Parameter Value / Description Source Reliability

Melting Point (Lit.) 257 °C High (Primary Literature [1])

] ] Moderate (Dependent on
Melting Point (Range) 254 — 257 °C )
heating rate)

Bright Orange/Red Crystalline ]
Appearance ol High
oli

Needles (from Ethanol/Ethyl

Crystal Habit High
Acetate)

Molecular Formula C13H9BrN4Oa Definitive

Molecular Weight 365.14 g/mol Definitive

Note on Polymorphism: While rare for this specific derivative, rapid cooling can sometimes
yield amorphous solids with lower, broader melting ranges. Recrystallization is mandatory for
accurate data.

Experimental Protocol: Synthesis & Purification

To achieve the reference melting point of 257 °C, strict adherence to purification protocols is
required.

Reagents

e Substrate: 4-Bromobenzaldehyde (Pure, dissolved in min. methanol).[2][3]
e Reagent: 2,4-Dinitrophenylhydrazine (dissolved in H2SOas/Methanol).

e Solvent: Ethanol or Ethyl Acetate (for recrystallization).[4]

Workflow Diagram
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Caption: Optimized workflow for the synthesis and purification of the 2,4-DNPH derivative.
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Critical Procedure Steps

» Precipitation: Upon mixing the aldehyde solution with Brady's reagent, an immediate color
change to orange/red indicates hydrazone formation. Allow the mixture to stand for 15
minutes to maximize vyield.

« Filtration: Collect the crude solid via Bichner funnel filtration. Wash copiously with cold
methanol to remove unreacted sulfuric acid and aldehyde.

o Recrystallization (The "Purification Gate"):
o Solvent: Hot Ethanol is the standard. If solubility is low, use Ethyl Acetate.

o Method: Dissolve the solid in the minimum amount of boiling solvent. Allow it to cool slowly
to room temperature before placing it in an ice bath. This slow cooling promotes the
formation of pure, defined crystals essential for a sharp melting point.

e Drying: Ensure the sample is bone-dry. Solvent inclusion can depress the melting point by 5—
10 °C.

hnical Validation & bleshoofi

Observation Root Cause Corrective Action

Recrystallize from fresh
MP < 250 °C Impure crystal / Wet sample ] )
ethanol; dry in desiccator.

Mixed crystalline/amorphous Re-dissolve and cool slower to
Broad MP Range ) )
phase encourage lattice ordering.

Check heating rate (should be

Darkening before melt Decomposition ]
2—4 °C/min near MP).
Verify aldehyde purity (it may
No Precipitate Aldehyde oxidation have oxidized to 4-
bromobenzoic acid).
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» Asian Journal of Organic & Medicinal Chemistry. (2020). Selective Oxidation of Benzyl
alcohols to Benzaldehydes under Phase Transfer Catalysis. (Confirming the 257 °C melting
point for the 4-bromo derivative).

¢ Sigma-Aldrich.4-Bromobenzaldehyde 2,4-Dinitrophenylhydrazone Product Information.

e PubChem.4-Bromobenzaldehyde 2,4-dinitrophenylhydrazone Compound Summary.

e Organic Syntheses.2,4-Dinitrophenylhydrazine Reagent Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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